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Compound of Interest

Compound Name: Sangivamycin hydrochloride

CAS No.: 21090-35-7

Cat. No.: B1257104

Get Quote

Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal

Chemists, and QC Analysts

Executive Summary
Sangivamycin (NSC 65346) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic structurally

related to toyocamycin and tubercidin.[1] While primarily recognized as a potent, ATP-

competitive inhibitor of Protein Kinase C (PKC), recent studies have expanded its utility to viral

RNA polymerase inhibition (SARS-CoV-2) and cyclin-dependent kinase (CDK) modulation.

This guide focuses on the Sangivamycin Hydrochloride salt form.[2] The hydrochloride salt is

often generated to improve the aqueous solubility of the otherwise sparingly soluble free base.

[2] Accurate molecular weight analysis and formula verification are critical for stoichiometric

precision in kinase assays, where IC50 values are in the nanomolar to low micromolar range.

Physicochemical Identity & Formula Analysis
The transition from free base to hydrochloride salt alters the molecular weight and solubility

profile significantly.[2] Researchers must distinguish between these forms to avoid dosing
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errors in molarity calculations.

Comparative Chemical Data
Feature Sangivamycin (Free Base)

Sangivamycin
Hydrochloride (Mono-HCl)

CAS Number 18417-89-5 21090-35-7 (Generic/Salt)

Chemical Formula C₁₂H₁₅N₅O₅
C₁₂H₁₅N₅O₅[2][3][4][5][6][7][8]

[9][10] · HCl

Molecular Weight 309.28 g/mol 345.74 g/mol

Exact Mass 309.1073 345.0840

Appearance White to off-white powder White crystalline solid

Solubility (Water) Poor (< 1 mg/mL) Improved (pH dependent)

Solubility (DMSO) Soluble (> 10 mg/mL) Soluble

Structural Logic
Sangivamycin is a 7-deazaadenosine analog.[1][2][9]

Base: The purine ring N-7 is replaced by a carbon (C-7), creating a pyrrolo[2,3-d]pyrimidine

core. This modification renders the molecule resistant to adenosine deaminase (ADA),

prolonging its biological half-life compared to adenosine.

Substituent: A carboxamide group (-CONH2) at position 5 distinguishes it from Toyocamycin

(which has a nitrile group, -CN).[2]

Sugar: A ribofuranose moiety attached via a

-N9-glycosidic bond.[2]

Analytical Validation Methodologies
To validate the identity and purity of Sangivamycin HCl, a multi-modal approach combining

High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) is required.
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HPLC-UV/MS Protocol (Field-Proven)
Rationale: Nucleoside analogs are polar.[2] A standard C18 column with a polar-embedded

group or a HILIC approach is often necessary.[2] However, for the HCl salt, a reversed-phase

ion-pairing method or a standard gradient with acidic mobile phases works best to maintain

ionization for MS.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Formic Acid (Maintains protonation of the basic amine).[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Flow Rate: 0.8 mL/min.[2]

Detection: UV at 262 nm (Characteristic absorption max for pyrrolopyrimidines).[2]

Gradient: 2% B to 30% B over 15 minutes. (Nucleosides elute early; high organic wash

needed to remove lipophilic impurities).[2]

Visualization: Analytical Workflow
The following diagram illustrates the logical flow for validating the salt form, ensuring the

hydrochloride counter-ion does not interfere with the free-base detection in MS.
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Caption: Workflow for confirming Sangivamycin identity. Note that in MS (ESI+), the HCl

dissociates, and the detected species is the protonated free base [M+H]+ at m/z ~310.12.
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Biological Context: Mechanism of Action[6][7][10]
[11]
Understanding the molecular weight is only useful if applied correctly in biological assays.[2]

Sangivamycin is a potent inhibitor of Protein Kinase C (PKC).[2][10][11]

Mechanism
Sangivamycin competes with ATP for the nucleotide-binding site of the PKC catalytic domain.

[2] Unlike many other kinase inhibitors, it is highly selective for PKC over Protein Kinase A

(PKA).[2]

Ki Value: ~10 µM (varies by PKC isoenzyme).[2]

Impact: Inhibition of PKC prevents the phosphorylation of downstream substrates (like

histone H1), leading to cell cycle arrest (G2/M phase) and apoptosis in tumor cells.

Visualization: PKC Signaling & Inhibition
This diagram details where Sangivamycin intersects the canonical PKC pathway.[2]
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Caption: Sangivamycin inhibits the catalytic activity of PKC by competing with ATP, halting

downstream phosphorylation cascades essential for cell proliferation.

Experimental Protocols
Protocol A: Preparation of 10 mM Stock Solution
Critical Note: Do not use the molecular weight of the free base (309.[2]28) if you are weighing

out the Hydrochloride salt (345.74).[2] This is a common source of experimental error.[2]

Calculate Mass: To prepare 1 mL of 10 mM stock:

[2]

Solvent Selection: Use anhydrous DMSO (Dimethyl sulfoxide).[2] While the HCl salt is more

water-soluble than the free base, DMSO ensures long-term stability and prevents

precipitation upon freeze-thaw cycles.

Dissolution: Add 1 mL DMSO to the powder. Vortex vigorously for 30 seconds.[2]

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-

thaw cycles.

Protocol B: UV-Vis Purity Check
Before use in sensitive kinase assays, verify the concentration using the extinction coefficient (

).

Dilute the stock 1:100 in PBS (pH 7.4).

Measure Absorbance at 262 nm.[2]

Calculate concentration using Beer-Lambert Law (

).[2]

for Sangivamycin

13,900 M⁻¹cm⁻¹ (approximate value; verify with specific lot CoA).[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

